Cas no 1486327-65-4 (2-Methanesulfonyl-4-methyl-3-oxopentanenitrile)

• Product Name: 2-Methanesulfonyl-4-methyl-3-oxopentanenitrile
• CAS No: 1486327-65-4
• MF: C₇H₁₁NO₃S
• MW: 189.232140779495
• CID: 5703364
• PubChem ID: 112731060
• Update Time: 2025-06-08

2-Methanesulfonyl-4-methyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17914477
• 2-methanesulfonyl-4-methyl-3-oxopentanenitrile
• EN300-1125054
• 1486327-65-4
• Pentanenitrile, 4-methyl-2-(methylsulfonyl)-3-oxo-
• 2-Methanesulfonyl-4-methyl-3-oxopentanenitrile

• Inchi： 1S/C7H11NO3S/c1-5(2)7(9)6(4-8)12(3,10)11/h5-6H,1-3H3
• InChI Key： CIYLBBUYLAOPRZ-UHFFFAOYSA-N
• SMILES： S(C)(C(C#N)C(C(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 189.04596439g/mol
• Monoisotopic Mass: 189.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 332.5±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 2-Methanesulfonyl-4-methyl-3-oxopentanenitrile

Comprehensive Overview of 2-Methanesulfonyl-4-methyl-3-oxopentanenitrile (CAS No. 1486327-65-4)

2-Methanesulfonyl-4-methyl-3-oxopentanenitrile (CAS No. 1486327-65-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique methanesulfonyl and oxopentanenitrile functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, combining a nitrile group with a ketone and sulfonyl moiety, makes it a valuable building block for designing novel compounds with potential applications in drug discovery and material science.

In recent years, the demand for high-purity chemical intermediates like 2-Methanesulfonyl-4-methyl-3-oxopentanenitrile has surged, driven by advancements in targeted drug delivery systems and green chemistry. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in developing kinase inhibitors and anti-inflammatory agents. The compound's CAS No. 1486327-65-4 is frequently searched in academic databases and patent filings, reflecting its growing relevance in medicinal chemistry.

One of the key trends in the chemical industry is the shift toward sustainable synthesis methods. 2-Methanesulfonyl-4-methyl-3-oxopentanenitrile aligns with this trend, as its synthesis can be optimized to reduce waste and energy consumption. This aligns with the broader focus on Environmental, Social, and Governance (ESG) principles in chemical manufacturing. Additionally, its compatibility with catalytic processes makes it a candidate for flow chemistry applications, a hot topic in modern process optimization.

The compound's nitrile functionality also opens doors to its use in polymer chemistry, where it can act as a monomer or crosslinking agent. With the rise of smart materials and biodegradable polymers, 2-Methanesulfonyl-4-methyl-3-oxopentanenitrile is being explored for its potential in creating high-performance coatings and adhesives. Its sulfonyl group further enhances its reactivity, enabling diverse derivatization pathways that are crucial for tailoring material properties.

From an analytical perspective, CAS No. 1486327-65-4 is often studied using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and stability, which are critical for its application in high-value pharmaceuticals. The compound's oxopentanenitrile backbone also makes it a subject of interest in computational chemistry, where researchers model its interactions with biological targets to predict its efficacy in drug design.

In conclusion, 2-Methanesulfonyl-4-methyl-3-oxopentanenitrile (CAS No. 1486327-65-4) represents a multifaceted chemical entity with broad applicability across pharmaceuticals, materials science, and green chemistry. Its unique structural features and compatibility with modern synthetic methodologies position it as a compound of enduring interest in both academic and industrial research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for innovative solutions to complex challenges in chemistry and beyond.